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Compound of Interest

Compound Name: Sporidesmolide V

Cat. No.: B563117

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the spectroscopic data for
Sporidesmolide V, a cyclodepsipeptide isolated from cultures of Pithomyces chartarum. The
information presented herein is critical for the identification, characterization, and further
development of this natural product.

Mass Spectrometry Data

High-resolution mass spectrometry (HR-MS) confirms the molecular formula of
Sporidesmolide V as Cs3sHes2N40Os.[1] The experimentally determined mass-to-charge ratio
aligns closely with the calculated theoretical value, validating the elemental composition.

Table 1: High-Resolution Mass Spectrometry Data for Sporidesmolide V

Parameter Value Reference
Molecular Formula C35H62N40s [1]
Required m/z 666.4567 [1]
Measured m/z 666.4577 [1]
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Nuclear Magnetic Resonance (NMR) Spectroscopy
Data

The structural elucidation of Sporidesmolide V was significantly aided by 13C NMR
spectroscopy. The chemical shifts provide a detailed fingerprint of the carbon framework of the

molecule.

Table 2: 13C NMR Spectroscopic Data for Sporidesmolide V (75.5 MHz, CDCI3)[1]
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Chemical Shift (6c, ppm) Assignment (Tentative)
174.09 (6{0)]
171.83 6{0)
171.73 CcoO
171.64 (6{0)]
170.3 (6{0)
169.52 (6{0)]
79.64 CH
73.19 Cc2
65.55 C5
63.93 Cc17
54.23 Cil4
51.57 Cg
40.68 Cc~-0O
40.19 C37
39.17 C26
37.72 C3g
29.95 C19
29.59 C34
26.43 Cc24
25.33 c27
24.96 C39
24.73 C31
23.32 CHs
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23.11 CHs
22.23 (2C) 2 X CHs
21.08 CHs
19.47 CHs
18.56 CHs
17.12 CHs
16.17 Cz3
10.98 c25

Experimental Protocols

The following protocols are based on the methods described for the isolation and
characterization of Sporidesmolide V.[1]

3.1. Isolation and Purification

Sporidesmolide V was isolated from the total sporidesmolide fraction obtained from cultures of
Pithomyces chartarum. The purification process involved repetitive reversed-phase partition
chromatography followed by vacuum sublimation.[1]

3.2. Mass Spectrometry

High-resolution mass spectra were acquired on a VG Analytical ZAB-EQ mass spectrometer.
Accurate mass measurements were performed using the peak-matching method with a
perfluorokerosene reference.[1]

3.3. NMR Spectroscopy
NMR spectra were recorded on a Bruker MSL-300 instrument.[1]
e 1H NMR: Spectra were acquired at 300 MHz.

e 13C NMR: Spectra were acquired at 75.5 MHz.
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» Solvent: Chloroform-d (CDCIs).
e Temperature: 20°C.
o Reference: Tetramethylsilane (TMS).

Logical Workflow for Spectroscopic Analysis

The following diagram illustrates the general workflow for the spectroscopic analysis of a
natural product like Sporidesmolide V.
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Caption: General workflow for the isolation and structural elucidation of Sporidesmolide V.

Relationship between Spectroscopic Data and
Structural Information

The data obtained from mass spectrometry and NMR spectroscopy are complementary and
essential for determining the complete chemical structure of a molecule.
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Caption: Relationship between spectroscopic data and the derived structural information.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [A Technical Guide to the Spectroscopic Data of
Sporidesmolide V]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b563117#spectroscopic-data-nmr-mass-spec-for-
sporidesmolide-v]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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and industry. Email: info@benchchem.com
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